3-Acetylmorphine 3-Acetylmorphine 3-Acetylmorphine (3-MAM) is a less active metabolite of heroin (Item No. 9001543) compared to the more active 6-MAM (Item Nos. 19418 | 15880) and morphine (Item No. ISO60147). 3-MAM has relatively weak affinity for µ-opioid receptors due to the placement of the acetyl group in the 3 position. This product is intended only for forensic and research purposes.
Brand Name: Vulcanchem
CAS No.: 5140-28-3
VCID: VC0164165
InChI: InChI=1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1
SMILES: CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1
Molecular Formula: C19H21NO4
Molecular Weight: 327.4 g/mol

3-Acetylmorphine

CAS No.: 5140-28-3

Reference Standards

VCID: VC0164165

Molecular Formula: C19H21NO4

Molecular Weight: 327.4 g/mol

3-Acetylmorphine - 5140-28-3

CAS No. 5140-28-3
Product Name 3-Acetylmorphine
Molecular Formula C19H21NO4
Molecular Weight 327.4 g/mol
IUPAC Name [(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl] acetate
Standard InChI InChI=1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1
Standard InChIKey GMLREHXYJDLZOU-LEPYJNQMSA-N
Isomeric SMILES CC(=O)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1
SMILES CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1
Canonical SMILES CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1
Description 3-Acetylmorphine (3-MAM) is a less active metabolite of heroin (Item No. 9001543) compared to the more active 6-MAM (Item Nos. 19418 | 15880) and morphine (Item No. ISO60147). 3-MAM has relatively weak affinity for µ-opioid receptors due to the placement of the acetyl group in the 3 position. This product is intended only for forensic and research purposes.
Synonyms O(3)-monoacetylmorphine
O(3)-monoacetylmorphine hydrochloride, (5alpha,6alpha)-isomer
O(3)-monoacetylmorphine, sulfamate, (5alpha,6alpha)-isome
Reference 1.Zuccaro, P.,Ricciarello, R.,Pichini, S., et al. Simultaneous determination of heroin 6-monoacetylmorphine, morphine, and its glucuronides by liquid chromatography-atmospheric pressure ionspray-mass spectrometry. J.Anal.Toxicol. 21(4), 268-277 (1997).
PubChem Compound 5462504
Last Modified Dec 23 2021
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